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Storage & Handling Guide

The table below summarizes the key stability and storage data for GSK-J1 from supplier datasheets.

Property Specification Source / Context

Molecular Formula C₂₂H₂₃N₅O₂ [1] [2]

Molecular Weight 389.45 g/mol [1] [2]

CAS No. 1373422-53-7 [1] [2]

Physical Form Solid (White to yellow) [2]

Shipping Condition Room Temperature [1]

Powder Storage -20°C (3 years); 4°C (2 years) [2]

Solubility (DMSO) 50 mg/mL (128.39 mM) [2]

In-Solvent Storage -80°C (2 years); -20°C (1 year) [2]

General Storage Store at -20°C (short-term at +4°C) [1]
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Troubleshooting FAQs

Here are answers to common questions you might encounter during experimentation.

Q1: The powder I received was shipped at room temperature. Is it still stable?

A: Yes. According to Selleckchem, GSK-J1 is stable for shipping at room temperature. Their

stability testing indicates it can be shipped without cooling measures. Once received, store it
according to the long-term guidelines (preferentially at -20°C) [1].

Q2: How should I prepare stock solutions, and how long can I store them?

A: GSK-J1 is highly soluble in DMSO. Prepare stock solutions at or below 50 mg/mL. For long-
term storage, aliquot the stock solution and store it at -80°C for up to 2 years or at -20°C for
up to 1 year. Avoid repeated freeze-thaw cycles to maintain stability and potency [2].

Q3: My GSK-J1 solution has been through multiple freeze-thaw cycles. Could this affect my

experimental results?

A: Yes, absolutely. Repeated freeze-thaw cycles can lead to product degradation and

inactivation. It is highly recommended to prepare single-use aliquots of your stock solution to
prevent this issue [2].

Q4: I need to perform in vivo studies. What is a suitable vehicle for administering GSK-J1?

A: For in vivo work, GSK-J1 is insoluble in water and ethanol [1]. You will need to use a
solubilizing agent. One established protocol suggests creating a homogeneous suspension

using a 5 mg/mL solution of sodium carboxymethyl cellulose (CMC-Na) [1]. Another
reference suggests a formulation with 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

saline [2].

Experimental Context & Protocols

To help you design your experiments, here is key information on GSK-J1's mechanism and application.

Biological Activity & Selectivity GSK-J1 is a potent and selective inhibitor of the H3K27me3/me2 histone

demethylases JMJD3 (KDM6B) and UTX (KDM6A). The table below shows its inhibitory activity (IC₅₀)

against various demethylases, highlighting its primary targets [1] [3].
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Target IC₅₀ (Cell-Free Assay)

JMJD3 (KDM6B) 60 nM [1] [3]

UTX (KDM6A) Inhibited [1]

JARID1B (KDM5B) 0.95 µM [3]

JARID1C (KDM5C) 1.76 µM [3]

JMJD2A (KDM4A) 44.3 µM [3]

JMJD2E (KDM4E) 19.6 µM [3]

JMJD1A (KDM3A) 41.0 µM [3]

Key Experimental Workflow The following diagram illustrates a general workflow for a demethylase

inhibition assay using GSK-J1, based on referenced protocols [1] [3].
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Prepare Reaction Mixture
(HEPES buffer, KCl, Fe²⁺, 2-OG, Ascorbate)

Add Enzyme
(JMJD3/UTX etc.)

Pre-incubate with GSK-J1
(15 min, 25°C)

Initiate Reaction
(Add Peptide Substrate)

Incubate
(Variable time, 25°C)

Stop Reaction
(Add EDTA)

Detect Product
(MALDI-TOF or AlphaScreen)

Analyze Data
(Calculate IC₅₀)

Click to download full resolution via product page

Recent Research Applications GSK-J1 is widely used as a tool compound in biomedical research. Recent

studies have explored its potential in various contexts:
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Cancer Research: A 2022 study formulated GSK-J1 in hyaluronic acid-decorated metal-organic

frameworks (HA@MOF@GSK-J1) to enhance targeted delivery for treating carboplatin-resistant
ovarian cancer. The formulation worked by increasing H3K27 methylation at the HER2 oncogene

promoter, suppressing its transcription [4].
Chordoma: Research has shown that inhibiting KDM6A/B with compounds like GSK-J1 can lead to

reduced levels of the transcription factor brachyury (TBXT) and induce cell death in chordoma cell
lines, suggesting a novel therapeutic approach [5].

Drug Synergy: A 2023 high-throughput screen identified that the combination of CuET (a metabolite
of disulfiram) and GSK-J4 (a prodrug of GSK-J1) has a strong synergistic effect in treating

esophageal squamous cell carcinoma (ESCC) [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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